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Compound of Interest

Compound Name: c-Fms-IN-3

Cat. No.: B1250063 Get Quote

Essential Safety and Handling Guide for c-Fms-IN-3
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling the c-Fms inhibitor, c-Fms-IN-3.

Adherence to these procedures is vital for ensuring a safe laboratory environment and

minimizing exposure risk.

Compound Information:

Property Value

IUPAC Name Not available

CAS Number 885704-21-2[1]

Molecular Formula C₂₃H₃₀N₆O

Molecular Weight 406.52 g/mol [2]

Solubility
DMSO: 25 mg/mL (61.50 mM); Water: < 0.1

mg/mL (insoluble)[2]
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While a specific Safety Data Sheet (SDS) for c-Fms-IN-3 is not readily available, it is a potent

kinase inhibitor and should be handled with care.[1][2][3] Potent kinase inhibitors are

considered hazardous compounds, and appropriate safety precautions must be taken.[4][5][6]

The following personal protective equipment is mandatory when handling c-Fms-IN-3.[4][5][7]

PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory.[4]

Hand Protection Protective gloves

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

[4][5]

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.[4][5]

Respiratory Protection Suitable respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to avoid aerosol

inhalation.[4][5]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[4][5]

Experimental Protocols
Step-by-Step Handling Protocol

Don Personal Protective Equipment (PPE): Before entering the designated handling area,

put on all required PPE as specified in the table above. This includes inner and outer gloves,

a lab coat, and eye protection. A respirator should be used if handling the powder outside of

a containment system.[4]
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Prepare the Workspace: All handling of c-Fms-IN-3, especially weighing of the solid

compound and preparation of stock solutions, should be conducted in a certified chemical

fume hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[4]

Weighing and Reconstitution:

Carefully weigh the required amount of c-Fms-IN-3 powder on a tared weigh boat inside

the fume hood/BSC.

To prepare a stock solution, add the appropriate solvent (e.g., DMSO) to the vial

containing the powder.[2]

Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming in a

water bath (not to exceed 37°C) and sonication can be used to aid dissolution.[2]

Labeling and Storage:

Clearly label all solutions with the compound name, concentration, date, and your initials.

Store stock solutions in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

For storage at -20°C, use within one month; for -80°C, use within six months.[2]

Decontaminate the Workspace: After handling is complete, wipe down all surfaces and

equipment in the fume hood/BSC with an appropriate decontamination solution (e.g., a high-

pH solution or a validated commercial product). Dispose of the absorbent paper as

hazardous waste.[4]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer

gloves are removed first, followed by the lab coat, and then inner gloves.[4]

Disposal Plan
All waste generated from handling c-Fms-IN-3, including empty vials, used pipette tips,

contaminated gloves, and absorbent paper, must be disposed of as hazardous chemical waste

in accordance with institutional and local regulations.
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Safe Handling Workflow for c-Fms-IN-3

Preparation

Handling

Cleanup & Disposal

Start

1. Don PPE:
- Double Gloves

- Lab Coat
- Eye Protection

- Respirator (if needed)

2. Prepare Workspace:
- Chemical Fume Hood or BSC

3. Weigh & Reconstitute:
- Weigh powder

- Add solvent (DMSO)
- Vortex/Sonicate

4. Label & Store:
- Compound Name, Conc., Date
- Aliquot & Freeze (-20°C/-80°C)

5. Decontaminate Workspace:
- Wipe surfaces

- Dispose of contaminated materials

6. Doff PPE:
- Remove outer gloves

- Remove lab coat
- Remove inner gloves

7. Dispose of Waste:
- Follow hazardous waste protocols

End

Click to download full resolution via product page

Caption: Safe Handling Workflow for c-Fms-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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